Cas no 898758-20-8 (Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate
• CAS No: 898758-20-8
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• MDL: MFCD02261469
• CID: 881046
• PubChem ID: 24727596
• Update Time: 2025-06-14

Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate
• MFCD02261469
• DTXSID00645814
• ETHYL7-(2,4-DIMETHOXYPHENYL)-7-OXOHEPTANOATE
• 898758-20-8
• AKOS016022900

• MDL： MFCD02261469
• Inchi： 1S/C17H24O5/c1-4-22-17(19)9-7-5-6-8-15(18)14-11-10-13(20-2)12-16(14)21-3/h10-12H,4-9H2,1-3H3
• InChI Key： MPGHKLILYFOSPV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC(C1C=CC(=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 308.16237386g/mol
• Monoisotopic Mass: 308.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 432°C at 760 mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.494

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate

Recent Advances in the Study of Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate (CAS: 898758-20-8)

Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate (CAS: 898758-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes catalytic asymmetric hydrogenation to achieve high enantioselectivity. This advancement is critical for the production of enantiomerically pure forms of the compound, which are often required for pharmaceutical applications. The study reported a yield of 85% and an enantiomeric excess (ee) of 98%, marking a significant improvement over previous methods.

In addition to synthetic improvements, researchers have explored the biological activities of Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated its potential as an anti-inflammatory agent. The compound exhibited potent inhibition of NF-κB signaling, a key pathway involved in inflammatory responses. In vitro assays using human macrophages showed a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6, with an IC50 value of 2.3 μM. These findings suggest that the compound could serve as a promising lead for the development of new anti-inflammatory drugs.

Further research has also explored the compound's potential in oncology. A 2023 preprint available on bioRxiv reported that Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with overactive PI3K/Akt/mTOR pathways. The study highlighted the compound's ability to induce apoptosis in breast cancer cells (MCF-7) while sparing normal mammary epithelial cells (MCF-10A). Mechanistic studies revealed that the compound disrupts mitochondrial membrane potential and activates caspase-3, suggesting a mitochondrial-dependent apoptotic pathway.

Despite these promising findings, challenges remain in the development of Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate as a therapeutic agent. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, indicated that the compound has moderate bioavailability (45%) and a relatively short half-life (2.5 hours) in rodent models. Researchers are currently investigating structural modifications to improve these properties, such as the introduction of prodrug moieties or formulation strategies to enhance solubility and stability.

In conclusion, Ethyl 7-(2,4-dimethoxyphenyl)-7-oxoheptanoate (CAS: 898758-20-8) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, coupled with its demonstrated biological activities, underscore its value as a candidate for further development. Future research should focus on addressing pharmacokinetic limitations and expanding its therapeutic applications, particularly in inflammation and oncology. The compound's unique chemical structure and promising preclinical data make it a compelling subject for ongoing and future investigations in the chemical biology and pharmaceutical sciences.